Cas no 1009117-94-5 (Daclatasvir RRSS Isomer)

• Product Name: Daclatasvir RRSS Isomer
• CAS No: 1009117-94-5
• MF: C₄₀H₅₀N₈O₆
• MW: 738.875009059906
• CID: 4670601
• Update Time: 2025-11-06

Daclatasvir RRSS Isomer Chemical and Physical Properties

Names and Identifiers

• Daclatasvir RRSS Isomer
• Stereoisomer of C,C′-dimethyl N,N′-[[1,1′-biphenyl]-4,4′-diylbis[1H-imidazole-5,2-diyl-2,1-pyrrolidinediyl[1-(1-methylethyl)-2-oxo-2,1-ethanediyl]]]bis[carbamate] (ACI)

• Inchi： 1S/C40H50N8O6/c1-23(2)33(45-39(51)53-5)37(49)47-19-7-9-31(47)35-41-21-29(43-35)27-15-11-25(12-16-27)26-13-17-28(18-14-26)30-22-42-36(44-30)32-10-8-20-48(32)38(50)34(24(3)4)46-40(52)54-6/h11-18,21-24,31-34H,7-10,19-20H2,1-6H3,(H,41,43)(H,42,44)(H,45,51)(H,46,52)/t31-,32+,33-,34+
• InChI Key： FKRSSPOQAMALKA-WKKVWOBLSA-N
• SMILES： C(N1CCC[C@@H]1C1=NC=C(C2C=CC(C3C=CC(C4=CN=C([C@@H]5CCCN5C(=O)[C@H](C(C)C)NC(=O)OC)N4)=CC=3)=CC=2)N1)(=O)[C@@H](C(C)C)NC(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Daclatasvir RRSS Isomer

Research Briefing on Daclatasvir RRSS Isomer (CAS: 1009117-94-5): Recent Advances and Implications

Daclatasvir (DCV), a potent NS5A inhibitor, has been widely used in the treatment of chronic hepatitis C virus (HCV) infections. Among its stereoisomers, the RRSS isomer (CAS: 1009117-94-5) has garnered significant attention due to its unique pharmacological properties and potential therapeutic advantages. This briefing synthesizes the latest research on Daclatasvir RRSS Isomer, focusing on its synthesis, characterization, and clinical relevance.

Recent studies have highlighted the critical role of stereochemistry in the efficacy of Daclatasvir. The RRSS isomer exhibits distinct binding affinities to the NS5A protein compared to other stereoisomers, which may contribute to its enhanced antiviral activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the RRSS isomer achieves a 2.5-fold higher inhibitory concentration (IC50) against HCV genotype 1b compared to its counterparts. This finding underscores the importance of isomer-specific optimization in drug development.

Advances in synthetic methodologies have also been reported. A novel asymmetric synthesis route for Daclatasvir RRSS Isomer was developed, leveraging chiral auxiliaries to achieve >99% enantiomeric excess (ee). This method, detailed in a 2024 Organic Process Research & Development article, offers a scalable and cost-effective alternative to traditional resolution techniques, addressing a key bottleneck in large-scale production.

Pharmacokinetic studies have further elucidated the isomer's metabolic stability. The RRSS configuration demonstrates reduced cytochrome P450-mediated oxidation, leading to a prolonged half-life (t1/2 = 15.3 hours) in preclinical models. These data, presented at the 2023 International Conference on Drug Metabolism, suggest potential dosing advantages in clinical settings.

Emerging research explores the isomer's utility beyond HCV. In vitro assays reveal moderate activity against SARS-CoV-2 (EC50 = 8.7 μM), possibly through NS5A-homologous protein interactions. While preliminary, these findings, published in Antiviral Research (2024), warrant further investigation into repurposing opportunities.

In conclusion, the Daclatasvir RRSS Isomer represents a compelling case study in stereochemistry-driven drug optimization. Ongoing research aims to validate its clinical superiority and expand its therapeutic applications. Industry stakeholders should monitor regulatory developments, as the isomer may soon enter Phase II trials for HCV-resistant strains.